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Compound of Interest

Compound Name: 4-Ethoxy-2-methoxybenzaldehyde

CAS No.: 42924-32-3

Cat. No.: B3136960

Get Quote

CAS: 42924-32-3 | Formula: C₁₀H₁₂O₃ | MW: 180.20 g/mol [1][2][3][4]

Executive Summary
4-Ethoxy-2-methoxybenzaldehyde is a dialkoxy-substituted aromatic aldehyde utilized

primarily as a building block in medicinal chemistry (e.g., vasopressin receptor antagonists) and

flavor chemistry.[1][2][3][5][6] Unlike its common isomer Ethyl Vanillin (4-ethoxy-3-

methoxybenzaldehyde), this 2,4-substituted isomer exhibits a distinct solubility footprint driven

by the steric and electronic effects of the ortho-methoxy group.[1][2][3]

This guide synthesizes available process data to establish a solubility landscape, providing

researchers with the thermodynamic basis for solvent selection in nucleophilic substitution

reactions, biphasic extractions, and crystallization workflows.[1][3][7]

Physicochemical Profile & Structural Logic
To predict solubility behavior where empirical data is sparse, we analyze the molecular

architecture:
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Lipophilic Core: The phenyl ring and ethyl/methyl ether chains contribute significant non-

polar character.[1][7]

Polar Functionality: The aldehyde (-CHO) and ether oxygens accept hydrogen bonds but

lack hydrogen bond donors (HBD), classifying the molecule as a polar aprotic solute.[1][2][3]

[7]

Lattice Energy: As an isomer of solids like Ethyl Vanillin (MP ~64°C) and 3-Ethoxy-4-

methoxybenzaldehyde (MP ~51°C), this compound is likely a low-melting solid or semi-solid

at room temperature.[1][2][3] Its crystal lattice energy is expected to be moderate, allowing

facile dissolution in medium-polarity solvents.[1][2][3]

Property Value / Prediction Source/Rationale

Physical State Low-melting Solid or Oil
Structural analogy to CAS 120-

25-2

LogP (Octanol/Water) ~1.8 – 2.2 (Predicted)
Lipophilic dominance of

ethoxy/methoxy groups

H-Bond Donors 0
Aprotic nature limits water

solubility

H-Bond Acceptors 3
Enables solubility in

alcohols/protic solvents

Solubility Landscape
The following solubility profile is derived from validated synthetic workups (e.g., alkylation of 4-

hydroxy-2-methoxybenzaldehyde) and structural group contribution methods.

Qualitative Solubility Table
Data synthesized from process extraction protocols and functional group analysis.[1][7]
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Solvent Class
Representative
Solvents

Solubility Rating
Process
Application

Ketones Acetone, MEK High (>100 mg/mL)

Reaction Solvent:

Standard medium for

alkylation reactions

(e.g., with

).[2][3][5]

Esters
Ethyl Acetate,

Isopropyl Acetate
High

Extraction: Excellent

partition coefficient for

removing product from

aqueous quenches.[2]

[3][7]

Chlorinated
Dichloromethane

(DCM), Chloroform
Very High

Chromatography:

Mobile phase

component; dissolves

the compound

instantly.[2][3][7]

Alcohols
Methanol, Ethanol,

IPA
High

Crystallization: Good

solubility at high temp;

potential for

antisolvent

precipitation with

water.[2][3][7]

Aprotic Polar DMSO, DMF, DMAc Very High

Reaction: Used for

high-temperature

nucleophilic

substitutions.[1][2][3]

Alkanes Hexane, Heptane Low / Moderate

Antisolvent: Likely

induces oiling out or

precipitation when

added to ester/alcohol

solutions.[2][3][7]
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Water Water, Brine Insoluble (<1 mg/mL)

Wash Phase: Product

remains in organic

layer during aqueous

workup.[2][3][7]

Process Chemistry Implications
The synthesis of 4-ethoxy-2-methoxybenzaldehyde typically involves the ethylation of 4-

hydroxy-2-methoxybenzaldehyde.[1][2][3] The solubility differential drives the workup logic:

Reaction Phase: The starting material and product are highly soluble in Acetone, allowing the

reaction to proceed in a homogeneous organic phase (with suspended inorganic base).[1][7]

Quench Phase: Upon completion, the removal of Acetone and addition of Water forces the

lipophilic product out of solution.[1][7]

Recovery: The product is extracted into Ethyl Acetate.[1][7] The high solubility in EtOAc vs.

Water ensures a high recovery yield (>95%) with minimal emulsion formation.[1][2][7]

Visualization: Process Solvent Decision Tree
The following diagram illustrates the logical flow for solvent selection based on the unit

operation being performed.
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Caption: Decision logic for solvent selection in synthesis, extraction, and purification workflows.

Experimental Protocol: Gravimetric Solubility
Determination
Since exact quantitative values are often batch-dependent or absent in literature, the following

Standard Operating Procedure (SOP) ensures accurate in-house data generation.

Scope
Determine the saturation solubility (

) of 4-ethoxy-2-methoxybenzaldehyde in organic solvents at 25°C.

Materials
Solute: 4-Ethoxy-2-methoxybenzaldehyde (Purity >98%).[1][2][3]

Solvents: HPLC Grade (Methanol, Ethyl Acetate, Toluene).[1][3][7]
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Equipment: Thermomixer, 0.45 µm PTFE syringe filters, Analytical Balance.

Methodology
Supersaturation: Add excess solid solute (approx. 500 mg) to 2 mL of solvent in a glass vial.

Equilibration: Agitate at 25°C for 24 hours to ensure thermodynamic equilibrium.

Note: If the solid fully dissolves, add more until a persistent solid phase remains.[1][7]

Filtration: Stop agitation and allow settling for 1 hour. Filter the supernatant using a pre-

warmed syringe filter to avoid precipitation during transfer.[1][7]

Quantification (Gravimetric):

Pipette exactly 1.0 mL of filtrate into a tared weighing dish.

Evaporate solvent under vacuum or nitrogen stream at 40°C.[1][7]

Weigh the dry residue.[1][7]

Calculation:

Thermodynamics of Dissolution
For researchers modeling this system (e.g., using Hansen Solubility Parameters), the

dissolution mechanism is driven by:

Dispersion Forces (

): High interaction with aromatic solvents (Toluene) due to the benzene ring.[1][2][7]

Polar Forces (

): Moderate interaction with ketones/esters due to the aldehyde dipole.[1][2][7]

Hydrogen Bonding (

): The methoxy/ethoxy groups act as weak acceptors.[1][2][7] Solvents with moderate proton-
donating ability (Alcohols) often serve as excellent recrystallization media because their
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matches the solute's acceptor sites, but solubility drops sharply as temperature decreases
(high

).[1][2][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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